Cas no 2169043-85-8 (3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide)

3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide is a sulfonamide derivative featuring a pyrazole moiety, offering a versatile scaffold for medicinal chemistry and pharmaceutical research. Its structural combination of a benzenesulfonamide core with a 2-methylpyrazole substituent enhances its potential as an intermediate in the synthesis of bioactive compounds. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for further derivatization. Its unique structure may contribute to interactions with biological targets, particularly in enzyme inhibition or receptor modulation studies. This compound is of interest for applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation or metabolic disorders.
3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide structure
2169043-85-8 structure
Product Name:3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide
CAS No:2169043-85-8
MF:C10H11N3O2S
MW:237.278240442276
MDL:MFCD30725970
CID:5164407
Update Time:2026-03-04

3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide
    • Benzenesulfonamide, 3-(1-methyl-1H-pyrazol-5-yl)-
    • MDL: MFCD30725970
    • Inchi: 1S/C10H11N3O2S/c1-13-10(5-6-12-13)8-3-2-4-9(7-8)16(11,14)15/h2-7H,1H3,(H2,11,14,15)
    • InChI Key: YHLOKNQQNGXHOV-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC=CC(C2N(C)N=CC=2)=C1

3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB475304-1 g
3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide
2169043-85-8
1g
€551.00 2023-04-21
abcr
AB475304-1g
3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide; .
2169043-85-8
1g
€551.00 2025-04-20
abcr
AB475304-5g
3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide; .
2169043-85-8
5g
€1746.20 2025-04-20

Additional information on 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide

Introduction to 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide (CAS No. 2169043-85-8)

3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This sulfonamide derivative, identified by the CAS number 2169043-85-8, has garnered attention due to its promising applications in medicinal chemistry and drug discovery. The compound’s molecular structure incorporates a benzenesulfonamide moiety linked to a 2-methyl-2H-pyrazol-3-yl substituent, which contributes to its distinct chemical properties and reactivity. Such structural features are often exploited to modulate biological targets, making this compound a subject of extensive research interest.

The sulfonamide group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the benzenesulfonamide moiety in 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide enhances its solubility and bioavailability, critical factors for pharmaceutical efficacy. Additionally, the 2-methyl-2H-pyrazol-3-yl component introduces a heterocyclic scaffold that can influence binding affinity and selectivity. These structural attributes make the compound a valuable candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The pyrazole ring, a common feature in bioactive molecules, is known for its ability to stabilize reactive intermediates and enhance binding affinity. The methyl substitution on the pyrazole ring further fine-tunes its pharmacokinetic properties, making it an attractive scaffold for drug design.

In vitro studies have begun to unravel the potential therapeutic applications of 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide. Initial experiments indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The sulfonamide group’s ability to engage with biological targets suggests its potential as an antagonist or inhibitor of enzymes such as carbonic anhydrases or proteases. Furthermore, the benzenesulfonamide moiety’s interaction with aromatic residues in protein targets could provide a basis for designing highly selective inhibitors.

The synthesis of 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide involves multi-step organic reactions, typically starting from commercially available precursors such as 2-methylpyrazole and benzenesulfonyl chloride. The introduction of the sulfonamide group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have improved the efficiency of these synthetic routes. Such developments are crucial for scaling up production and conducting comprehensive pharmacological evaluations.

One of the most compelling aspects of 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide is its potential as a lead compound for drug discovery programs targeting neurological disorders. Preliminary data suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a novel approach to treating conditions such as epilepsy or neurodegenerative diseases. The combination of the pyrazole and sulfonamide moieties provides a versatile scaffold that can be modified to optimize pharmacological properties. This flexibility makes it an attractive candidate for structure-based drug design initiatives.

The role of computational tools in optimizing the pharmacological profile of 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide cannot be overstated. Molecular dynamics simulations and virtual screening techniques have allowed researchers to identify key interactions between the compound and potential biological targets. These insights have guided the design of analogs with enhanced potency and selectivity. By leveraging computational methods, scientists can accelerate the drug discovery process, reducing the time and resources required to bring new therapeutics to market.

Future research directions for 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide include exploring its mechanism of action in vivo and evaluating its safety profile through preclinical studies. Animal models will provide valuable insights into how the compound affects physiological systems at therapeutic doses. Additionally, investigating its metabolic stability and potential side effects will be crucial for assessing its suitability as a drug candidate. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate laboratory findings into clinical applications.

The integration of machine learning algorithms into drug discovery pipelines has opened new avenues for analyzing complex datasets related to 3-(2-Methyl-2H-pyrazol-3-yl)-benzenesulfonamide. These algorithms can identify patterns in biochemical data, predict binding affinities, and suggest modifications that enhance biological activity. By harnessing artificial intelligence (AI), researchers can expedite the identification of promising compounds from large libraries, making high-throughput screening more efficient than ever before.

In conclusion, 3-(2-Methyl-2H-pyrazol-3-y1)-benzenesulfonamide (CAS No. 2169043 - 85 - 8) represents a fascinating subject of study in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of computational tools, synthetic methodologies, and advanced analytical techniques continues to drive innovation in drug discovery programs targeting various diseases. As research progresses, this compound holds promise for contributing to the development of novel treatments that address unmet medical needs.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd